Cas no 2549016-80-8 (3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine)

• Product Name: 3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine
• CAS No: 2549016-80-8
• MF: C₁₇H₁₉N₇
• MW: 321.379661798477
• CID: 5312356
• PubChem ID: 154583424
• Update Time: 2025-07-28

3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine
• F6619-7539
• AKOS040710640
• 2549016-80-8
• 3-(1H-Pyrazol-1-yl)-6-[4-(3-pyridinylmethyl)-1-piperazinyl]pyridazine

• Inchi： 1S/C17H19N7/c1-3-15(13-18-6-1)14-22-9-11-23(12-10-22)16-4-5-17(21-20-16)24-8-2-7-19-24/h1-8,13H,9-12,14H2
• InChI Key： RWENSDSMYKHWOX-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=N2)=NN=C(N2CCN(CC3=CC=CN=C3)CC2)C=C1

Computed Properties

• Exact Mass: 321.17019364g/mol
• Monoisotopic Mass: 321.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.5±50.0 °C(Predicted)
• pka: 5.75±0.10(Predicted)

Additional information on 3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine

Comprehensive Overview of 3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine (CAS No. 2549016-80-8)

The compound 3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine (CAS No. 2549016-80-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core substituted with 1H-pyrazol-1-yl and 4-[(pyridin-3-yl)methyl]piperazin-1-yl groups, makes it a promising candidate for drug discovery. Researchers are increasingly interested in its applications due to its ability to modulate specific biological targets, particularly in the fields of oncology and neurology.

In recent years, the demand for novel heterocyclic compounds like 3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine has surged, driven by advancements in precision medicine and targeted therapies. This compound's pyridazine scaffold is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic properties. The inclusion of a piperazine moiety further enhances its binding affinity to receptors, making it a subject of interest for researchers exploring kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

The synthesis of CAS No. 2549016-80-8 involves multi-step organic reactions, with careful attention to regioselectivity and yield optimization. Its pyridine and pyrazole subunits are critical for interactions with biological macromolecules, a feature that aligns with current trends in fragment-based drug design (FBDD). This approach is gaining traction in the pharmaceutical industry, as it allows for the efficient exploration of chemical space and the identification of high-affinity ligands.

From an SEO perspective, terms like "pyridazine derivatives," "piperazine-based compounds," and "heterocyclic drug candidates" are frequently searched by professionals seeking innovative solutions for complex diseases. The compound's potential role in addressing neurodegenerative disorders and cancer therapeutics also aligns with trending topics in biomedical research. Its mechanism of action, possibly involving signal transduction pathways, is a hotly debated subject in academic circles.

In summary, 3-(1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine represents a cutting-edge example of modern medicinal chemistry. Its structural complexity and functional diversity position it as a valuable tool for scientists investigating small-molecule therapeutics and biochemical probes. As research progresses, this compound may unlock new avenues for treating diseases with high unmet medical needs.